Cas no 1798517-49-3 (2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone)

• Product Name: 2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone
• CAS No: 1798517-49-3
• MF: C₁₄H₁₅FN₄O₂
• MW: 290.292906045914
• CID: 5375007
• Update Time: 2025-07-23

2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

• Inchi： 1S/C14H15FN4O2/c15-12-3-1-2-4-13(12)21-10-14(20)18-7-5-11(9-18)19-8-6-16-17-19/h1-4,6,8,11H,5,7,9-10H2
• InChI Key： GVVXUAJWKBMLJQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N2C=CN=N2)C1)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

Professional Introduction to Compound with CAS No. 1798517-49-3 and Product Name: 2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

The compound with the CAS number 1798517-49-3 and the product name 2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates several key functional groups, including a fluorophenoxyl moiety and a triazolyl-pyrrolidinyl scaffold, which contribute to its distinct chemical properties and biological activities.

Recent research in the field of chemically modified heterocyclic compounds has highlighted the importance of such structural motifs in developing novel therapeutic agents. The presence of a triazol-1-yl group in the molecule not only enhances its stability but also imparts specific interactions with biological targets. This is particularly relevant in the context of designing small-molecule inhibitors for various diseases, including cancer and inflammatory disorders. The fluorophenoxy substituent, on the other hand, is known for its ability to modulate metabolic pathways and improve drug bioavailability, making it a valuable component in drug design.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are critical steps toward understanding their pharmacological profiles. The compound 2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone has been studied for its potential as a lead compound in the development of new drugs. Its structural features suggest that it may exhibit inhibitory activity against enzymes or receptors involved in disease pathways. For instance, studies have indicated that molecules with similar triazolyl-pyrrolidinyl moieties can interact with protein kinases, which are often dysregulated in cancer cells.

The fluorine atom in the fluorophenoxy group plays a crucial role in determining the compound's pharmacokinetic properties. Fluorinated aromatic compounds are widely recognized for their enhanced binding affinity and metabolic stability. This characteristic makes them particularly attractive for drug development, as it can lead to longer-lasting therapeutic effects and reduced dosing frequencies. Additionally, the triazol-1-yl group contributes to the molecule's overall rigidity, which can be beneficial in optimizing binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been performed on 2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone, revealing potential binding interactions with various proteins implicated in human diseases. These studies suggest that the compound may serve as a valuable scaffold for further derivatization to enhance its therapeutic efficacy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the triazol-1-yl group typically involves cycloaddition reactions between azides and alkynes, while the attachment of the fluorophenoxy moiety requires careful selection of coupling reagents to avoid unwanted side products. Advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible.

In conclusion, the compound with CAS number 1798517-49-3 and product name 2-(2-fluorophenoxy)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated potential as a therapeutic agent make it a subject of great interest among researchers. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation drugs.